(2S,3R)-methyl 3-methyl-2-(pyrrolidine-1-carboxamido)pentanoate

• IUPAC Name: methyl (2S,3R)-3-methyl-2-(pyrrolidine-1-carbonylamino)pentanoate
• InChI: InChI=1S/C12H22N2O3/c1-4-9(2)10(11(15)17-3)13-12(16)14-7-5-6-8-14/h9-10H,4-8H2,1-3H3,(H,13,16)/t9-,10+/m1/s1
• InChI Key: HYPMZNNOHDVJTD-ZJUUUORDSA-N
• Canonical SMILES: CCC(C)C(C(=O)OC)NC(=O)N1CCCC1
• Isomeric SMILES: CC[C@@H](C)[C@@H](C(=O)OC)NC(=O)N1CCCC1
• Molecular Formula: C12H22N2O3
• Molecular Weight: 242.31 g/mol

Description

(2S,3R)-methyl 3-methyl-2-(pyrrolidine-1-carboxamido)pentanoate is a chemical compound that belongs to the class of amino acids. It is commonly known as leucine methyl ester or LME. LME is widely used in scientific research due to its unique properties and potential applications in various fields.

Scientific Research Applications

Chiral Discriminating Agents

(2S,3R)-methyl 3-methyl-2-(pyrrolidine-1-carboxamido)pentanoate and related compounds have been studied for their ability to serve as chiral discriminating agents. This application is crucial in the separation of enantiomers, which are molecules that are mirror images of each other. The ability of these compounds to function as chiral resolving agents was demonstrated in the chromatographic separation of diastereomeric amides and esters (Piwowarczyk et al., 2008).

Organocatalysis in Chemical Synthesis

Derivatives of (2S,3R)-methyl 3-methyl-2-(pyrrolidine-1-carboxamido)pentanoate, such as (2S)-2-[(Phenylsulfinyl)methyl]pyrrolidine, have been used as efficient organocatalysts in chemical reactions. Specifically, they have facilitated the Michael addition of cyclohexanone and cyclopentanone to β-nitrostyrenes, which is a crucial step in synthesizing various γ-nitro carbonyl compounds (Singh et al., 2013).

Ligand Synthesis for Receptor Interaction

Another interesting application involves the synthesis of compounds like 1‐pentanoyl‐N‐{[2'‐(1H‐tetrazol‐5‐yl)biphenyl‐4‐yl]methyl}‐pyrrolidine‐2‐carboxamide, a ligand showing affinity for certain receptors. This research is significant in understanding the receptor-ligand interactions and developing targeted therapies (Catalano et al., 2011).

Development of Pharmaceutical Compounds

Compounds related to (2S,3R)-methyl 3-methyl-2-(pyrrolidine-1-carboxamido)pentanoate have shown potential in the development of pharmaceutical compounds. For instance, their structural variations have been investigated to understand their effect on the activity and efficacy of these compounds, contributing to the development of new drugs (Wang et al., 2001).

Antifungal Applications

These compounds have also been studied for their antifungal properties. For example, a derivative, 2-(3,4-dimethyl-2,5-dihydro-1H-pyrrol-2-yl)-1-methylethyl pentanoate, isolated from the plant Datura metel L., showed significant in vitro activity against various fungal species, indicating its potential in developing new antimycotic drugs (Dabur et al., 2005).